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For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Amino-4-propoxybenzoic acid, a substituted benzoic acid derivative, is a compound of
interest in various research and development sectors, particularly in the synthesis of novel
pharmaceutical agents and other bioactive molecules.[1] Its unique chemical structure,
featuring an amino group, a carboxylic acid, and a propoxy group on a benzene ring, makes it
a versatile building block.[1] However, as with any chemical entity in a laboratory setting, a
thorough understanding of its potential hazards and the implementation of robust safety
protocols are paramount to ensure the well-being of researchers and the integrity of
experimental outcomes. This guide provides a comprehensive overview of the safety and
handling precautions for 3-Amino-4-propoxybenzoic acid, drawing from available safety data
and regulatory information.

Section 1: Chemical and Physical Properties

A foundational aspect of safe handling is the awareness of the substance's physical and
chemical characteristics. This knowledge informs proper storage, handling, and emergency
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response procedures.

Property Value Source
CAS Number 59691-15-5 [2]
Molecular Formula C10H13NO3 [2]
Molecular Weight 195.21 g/mol [3]

Solid powder, cream to pale
Appearance o _ [2][4]
beige/light beige

Melting Point 118 -119°C [2]

Solubility Soluble in polar solvents [1]

Section 2: Hazard Identification and GHS
Classification

The hazard classification of 3-Amino-4-propoxybenzoic acid presents some discrepancies
across different sources. A Safety Data Sheet (SDS) from one supplier indicates that the
substance does not meet the criteria for classification in accordance with Regulation (EC) No
1272/2008.[2] However, aggregated data from the European Chemicals Agency (ECHA) C&L
Inventory suggests potential hazards.[3]

It is imperative for laboratory personnel to adopt a conservative approach and handle this
compound as potentially hazardous. The following GHS classifications are based on the
aggregated data, which provides a more cautious framework for safety.
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye oA
Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure

H335: May cause respiratory
irritation

Source: Aggregated GHS information from ECHA C&L Inventory as reported on PubChem.[3]

The causality behind these potential hazards lies in the chemical nature of the compound. The

carboxylic acid and amino groups can interact with biological macromolecules, potentially

leading to irritation and toxic effects upon exposure. The powdered form also poses a risk of

respiratory tract irritation if inhaled.

Section 3: Safe Handling and Storage Protocols

Adherence to meticulous handling and storage procedures is a self-validating system for

minimizing exposure and ensuring the stability of the compound.

Engineering Controls

The primary line of defense against exposure is the implementation of effective engineering

controls.

o Ventilation: All work with 3-Amino-4-propoxybenzoic acid should be conducted in a well-

ventilated area.[2] A certified chemical fume hood is essential when handling the powder to

minimize the risk of inhalation.

o Dust Control: Given that the substance is a powder, measures to prevent dust generation are

crucial.[2] Enrichment of fine dust can lead to the danger of a dust explosion.[2]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory for all personnel handling this compound.
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e Eye and Face Protection: Chemical safety goggles or a face shield are required to protect
against potential splashes or airborne particles.[2]

¢ Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times.[2] It is crucial
to check the glove manufacturer's compatibility chart for the specific chemical and
breakthrough times.

o Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.

o Respiratory Protection: In situations where ventilation is inadequate or there is a risk of
significant aerosolization, a NIOSH-approved respirator may be necessary.[2]

PPE Donning Sequence PPE Doffing Sequence

@;ﬁ Wash Hands H 1. Lab Coat ‘ ‘z. Eye/Face Protection ‘ ‘ 3. Gloves

‘ 2. Lab Coat ‘ ‘ 3. Eye/Face Protection H Wash Hands ‘

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow

General Hygiene Practices

Good laboratory hygiene is a critical component of a comprehensive safety program.
e Wash hands thoroughly after handling the compound.[2]
e Do not eat, drink, or smoke in work areas.[2]

» Remove contaminated clothing and protective equipment before entering eating areas.[2]

Storage

Proper storage is essential for maintaining the integrity of 3-Amino-4-propoxybenzoic acid
and preventing hazardous situations.
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» Store in a tightly closed container in a dry and well-ventilated place.[5]
o Keep away from incompatible materials such as strong oxidizing agents.[2][5]

e Some sources recommend refrigeration under an inert atmosphere to maintain stability.[4]

Section 4: Emergency Procedures

A well-defined and practiced emergency response plan is crucial for mitigating the
consequences of accidental exposure or spills.

First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical
attention.[2]

» Skin Contact: In case of skin contact, immediately wash with plenty of soap and water.[2] If
skin irritation occurs, seek medical advice.[5]

o Eye Contact: For eye contact, rinse cautiously with water for several minutes.[5] Remove
contact lenses if present and easy to do. Continue rinsing for at least 10 minutes and seek
medical attention.[2]

 Ingestion: If swallowed, rinse the mouth with water (only if the person is conscious).[2] Do
NOT induce vomiting.[2] Seek immediate medical attention.

Spill Response

A prompt and correct response to a spill is critical to prevent the spread of contamination and
exposure to personnel.
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Caption: Spill Response Decision Tree
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Experimental Protocol for a Small Spill of 3-Amino-4-propoxybenzoic Acid:

Alert Personnel: Immediately alert others in the vicinity of the spill.

Don PPE: Put on appropriate PPE, including a lab coat, chemical-resistant gloves, and eye
protection.

Contain the Spill: Cover the spill with an inert absorbent material, such as vermiculite or
sand, working from the outside in to prevent spreading.[6]

Collect the Material: Carefully scoop the absorbed material into a labeled, sealable waste
container.[6] Avoid creating dust.

Clean the Area: Wipe the spill area with a damp cloth. Decontaminate the area with a
suitable cleaning agent.

Dispose of Waste: Dispose of the contaminated materials as hazardous waste in accordance
with local, state, and federal regulations.

Report the Incident: Report the spill to the laboratory supervisor or safety officer.

Firefighting Measures

In the event of a fire involving 3-Amino-4-propoxybenzoic acid, the following measures

should be taken:

Suitable Extinguishing Media: Use water, foam, or an ABC powder fire extinguisher.[2]
Unsuitable Extinguishing Media: Do not use a water jet, as it may spread the fire.[2]

Hazardous Combustion Products: Combustion may produce hazardous gases, including
nitrogen oxides (NOx), carbon monoxide (CO), and carbon dioxide (CO2).[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5]

Section 5: Stability and Reactivity
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Understanding the chemical stability and reactivity of a compound is crucial for preventing
hazardous reactions.

 Stability: 3-Amino-4-propoxybenzoic acid is stable under normal ambient and anticipated
storage and handling conditions of temperature and pressure.[2]

» Incompatible Materials: Avoid contact with strong oxidizing agents.[2][5]
e Hazardous Reactions: No known hazardous reactions under normal conditions.[2]

o Hazardous Decomposition Products: Hazardous decomposition products are not reasonably
anticipated under normal use, storage, and spill conditions.[2]

Conclusion

While 3-Amino-4-propoxybenzoic acid is a valuable compound in research and development,
a comprehensive understanding and diligent application of safety protocols are non-negotiable.
The potential for skin, eye, and respiratory irritation, as well as harm if swallowed, necessitates
a cautious and well-informed approach. By implementing robust engineering controls,
consistently using appropriate personal protective equipment, and adhering to the handling and
emergency procedures outlined in this guide, researchers can work with this compound safely
and effectively, fostering a secure and productive laboratory environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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